Cas no 1394771-79-9 (5-amino-3-methylpentanoic acid hydrochloride)

• Product Name: 5-amino-3-methylpentanoic acid hydrochloride
• CAS No: 1394771-79-9
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 4596876
• PubChem ID: 71756558
• Update Time: 2025-07-02

5-amino-3-methylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-methylpentanoic acid hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-5(2-3-7)4-6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H
• InChI Key： NLFUNLWEGXYWAX-UHFFFAOYSA-N
• SMILES： C(C(=O)O)C(C)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-amino-3-methylpentanoic acid hydrochloride

Recent Advances in the Application of 5-Amino-3-methylpentanoic Acid Hydrochloride (CAS: 1394771-79-9) in Chemical Biology and Pharmaceutical Research

The compound 5-amino-3-methylpentanoic acid hydrochloride (CAS: 1394771-79-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-amino acid derivative, characterized by its unique structural features including a chiral center at the 3-position and a hydrochloride salt form, has demonstrated promising applications in drug discovery and medicinal chemistry. Recent studies have focused on its role as a versatile building block for the synthesis of bioactive compounds, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-amino-3-methylpentanoic acid hydrochloride as a key intermediate in the synthesis of γ-secretase modulators for Alzheimer's disease treatment. The compound's constrained conformation was found to enhance binding affinity to the target enzyme while maintaining favorable pharmacokinetic properties. The hydrochloride salt form (CAS: 1394771-79-9) proved particularly valuable in improving the compound's solubility and crystallinity during purification processes.

Recent synthetic methodology developments have significantly improved the production of 5-amino-3-methylpentanoic acid hydrochloride. A 2024 publication in Organic Process Research & Development described an efficient asymmetric synthesis route starting from readily available 3-methylglutaconic acid, achieving >99% enantiomeric purity and 85% overall yield. This advancement addresses previous challenges in large-scale production while maintaining the stringent purity requirements necessary for pharmaceutical applications.

The compound's unique structural properties have also found applications in peptide mimetics design. Research published in ACS Chemical Biology (2024) demonstrated that incorporation of 5-amino-3-methylpentanoic acid hydrochloride into peptide sequences conferred enhanced metabolic stability against proteolytic degradation while maintaining biological activity. This makes it particularly valuable for developing orally bioavailable peptide therapeutics, addressing one of the major challenges in peptide drug development.

Ongoing clinical research has identified potential applications of derivatives of 5-amino-3-methylpentanoic acid hydrochloride in oncology. Preliminary results from phase I trials of a novel HDAC inhibitor incorporating this scaffold showed promising antitumor activity with reduced off-target effects compared to existing therapies. The CAS: 1394771-79-9 compound serves as the core structure for these next-generation epigenetic modulators.

Future research directions for 5-amino-3-methylpentanoic acid hydrochloride appear particularly promising in the field of targeted protein degradation. Its structural features make it an ideal candidate for developing proteolysis-targeting chimeras (PROTACs), with several pharmaceutical companies reportedly investigating this application. The compound's ability to simultaneously engage target proteins and E3 ubiquitin ligases while maintaining favorable drug-like properties positions it as a valuable tool in this rapidly evolving therapeutic modality.

In conclusion, 5-amino-3-methylpentanoic acid hydrochloride (CAS: 1394771-79-9) represents a versatile and pharmacologically relevant building block with growing importance in modern drug discovery. Its applications span from traditional small molecule therapeutics to innovative modalities like targeted protein degradation, demonstrating the compound's continued relevance in addressing current challenges in pharmaceutical development.